Cas no 1346627-24-4 (6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole)

6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole is a heterocyclic compound featuring a benzo[d]thiazole core substituted with a bromo group at the 6-position and a piperidin-4-yloxy moiety at the 2-position, further functionalized with a 5-fluoropyrimidin-2-yl group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of both bromine and fluorine substituents enhances its reactivity for further derivatization, while the rigid benzo[d]thiazole framework contributes to binding affinity. Its well-defined synthetic route and modular design make it a versatile intermediate for targeted drug discovery efforts.

6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole structure

1346627-24-4 structure

Product Name:6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole

CAS No:1346627-24-4

MF:C₁₆H₁₄BrFN₄OS

MW:409.275964260101

MDL:MFCD32198818

CID:4780993

Update Time:2025-05-19

6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

- 6-bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole
- 6-bromo-2-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]oxy-1,3-benzothiazole
- 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole
- MDL： MFCD32198818
- Inchi： 1S/C16H14BrFN4OS/c17-10-1-2-13-14(7-10)24-16(21-13)23-12-3-5-22(6-4-12)15-19-8-11(18)9-20-15/h1-2,7-9,12H,3-6H2
- InChI Key： GDCWGTPQMDEGFE-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)SC(=N2)OC1CCN(C2N=CC(=CN=2)F)CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 421
XLogP3: 4.5
Topological Polar Surface Area: 79.4

6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	210156-2.500g	6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole, 95%	1346627-24-4	95%	2.500g	$2146.00	2023-09-06

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Additional information on 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole

Comprehensive Overview of 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole (CAS No. 1346627-24-4)

6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole (CAS No. 1346627-24-4) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a benzothiazole core with a fluoropyrimidine and piperidine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor, given the rising demand for targeted therapies in oncology and inflammatory diseases.

The structural uniqueness of 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole lies in its bromine substitution at the 6-position, which enhances electrophilic reactivity for further derivatization. The 5-fluoropyrimidine group is a known pharmacophore in antiviral and anticancer agents, as seen in drugs like 5-fluorouracil. This has led to increased searches for "fluoropyrimidine derivatives in drug design" and "benzothiazole-based kinase inhibitors" across scientific databases.

Recent studies highlight the compound's role in addressing drug resistance, a hot topic in 2024 pharmaceutical research. Its piperidin-4-yloxy linker improves membrane permeability, addressing a key challenge in CNS drug development—a frequently searched term like "blood-brain barrier penetration strategies." Computational studies suggest this molecule could modulate EGFR and ALK pathways, aligning with trending queries about "next-generation tyrosine kinase inhibitors."

From a synthetic chemistry perspective, CAS 1346627-24-4 serves as a critical intermediate for structure-activity relationship (SAR) studies. The bromo group allows for palladium-catalyzed cross-coupling reactions, connecting to the booming field of "C-H functionalization" and "late-stage diversification." Patent analyses reveal its use in PROTAC (Proteolysis Targeting Chimeras) development, answering frequent questions about "degradation-based therapeutics."

Environmental and regulatory aspects are also noteworthy. The compound's fluorine atom contributes to metabolic stability without violating current PFAS restrictions—a major industry concern. Analytical methods like HPLC-MS (a top-searched technique) are essential for quality control during its production, especially given the strict ICH guidelines for genotoxic impurities in APIs.

Market intelligence indicates growing demand for 1346627-24-4 in Asia-Pacific contract research organizations, driven by oncology pipeline expansion. This correlates with search trends for "custom synthesis of fluorinated heterocycles." The compound's benzo[d]thiazole component also links to materials science applications, particularly in organic electronics, where researchers explore its optoelectronic properties.

In conclusion, 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole represents a multifaceted tool for modern drug discovery. Its structural features address multiple contemporary challenges—from kinase selectivity to oral bioavailability—making it a recurring subject in publications and patent filings worldwide. As precision medicine advances, this compound's role in developing third-generation targeted therapies will likely expand further.